Cas no 1415041-85-8 (N-(3-(5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide)

• Product Name: N-(3-(5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
• CAS No: 1415041-85-8
• MF: C₂₃H₁₈ClF₂N₃O₃S
• MW: 489.92213010788
• CID: 5717727
• PubChem ID: 42611257
• Update Time: 2023-10-15

N-(3-(5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• NSC761431
• Vemurafenib; PLX4032
• PLX-4032
• RO-5185426
• PB11741
• RG 7204
• Vemurafenib [USAN]
• UNII-207SMY3FQT
• CS-0216
• RG-7204
• BRD-K56343971-001-05-6
• N-(3-(5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)-propane-1-sulfonamide
• Zelboraf
• CHEMBL1229517
• Vemurafenib (PLX4032, RG7204)
• EX-A1335
• 1029872-54-5
• Vemurafenib
• J-522975
• Vemurafenib [USAN:INN]
• n-(3-((5-(4-chlorophenyl)-1h-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)-1-propanesulfonamide
• EX-A053
• FT-0660388
• HMS3265M04
• PLX4032
• GPXBXXGIAQBQNI-UHFFFAOYSA-N
• PLX4032 - Vemurafenib
• HMS3265N03
• Vemurafenib;PLX-4032
• PLX4032,Vemurafenib, RG7204, RO5185426, Zelboraf
• N-{3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-
• AM81259
• VEMURAFENIB [ORANGE BOOK]
• HSDB 8143
• vemurafenibum
• NCGC00250399-01
• NSC-800964
• HMS3265M03
• AC-25010
• NSC-761431
• s1267
• AB01273970_03
• BCP25783
• VEMURAFENIB [WHO-DD]
• Vemurafenib (JAN/USAN/INN)
• FT-0689782
• RG7204
• 207SMY3FQT
• VEMURAFENIB [VANDF]
• N-(3-((5-(4-Chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4- difluorophenyl)propane-1-sulfonamide
• D09996
• SCHEMBL298931
• FT-0675792
• N-[3-[[5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]-2,4-difluorophenyl]-1-PropanesulfonaMide
• AKOS007930804
• PLX 4032
• HMS3748G15
• GTPL5893
• SW218095-2
• N-(3-{(5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl}-2,4- difluorophenyl)propane-1-sulfonamide
• RO-51-85426
• VEMURAFENIB [MART.]
• CHEBI:63637
• NCGC00250399-05
• 1-PROPANESULFONAMIDE, N-[3-[[5-(4-CHLOROPHENYL)-1H-PYRROLO[2,3-B]PYRIDIN-3-YL]CARBONYL]-2,4-DIFLUOROPHENYL]-
• MFCD18074504
• BRD-K56343971-001-02-3
• SR-01000941568-1
• RO5185426
• EN300-23265091
• A25742
• carbonyl]-2,4-difluorophenyl}propane-1-sulfonamide
• AB01273970-01
• Vemurafenib (PLX4032)
• 3og7
• SY067868
• 918504-65-1
• 1415041-85-8
• HMS3265N04
• 1-Propanesulfonamide, N-(3-((5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3- yl)carbonyl)-2,4-difluorophenyl)-
• propane-1-sulfonic acid {3-[5-(4-chloro-phenyl)-1h-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluoro-phenyl}-amide
• 1-Propanesulfonamide, N-(3-((5-(4-chlorophenyl)-1H-pyrrolo(2,3-b)pyridin-3-yl)carbonyl)-2,4-difluorophenyl)-
• CCG-264883
• [(2S,5R)-2,5-Dimethyl-4-[(tetrahydro-2H-pyran-4-yl)methyl]-1-piperazinyl][3-[(5-fluoro-2-methyl-4-pyrimidinyl)amino]-4,6-dihydro-6,6 -dimethylpyrrolo[3,4-c]pyrazol-5(1H)-yl]methanone
• VEMURAFENIB [MI]
• N-[3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl]propane-1-sulfonamide
• HY-12057
• RO 5185426
• DTXSID50238710
• VEMURAFENIB [JAN]
• N-[3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluoro-phenyl]propane-1-sulfonamide
• J-690009
• ME-0096
• R-7204
• NSC800964
• A25476
• DB08881
• Q423111
• NCGC00250399-08
• N-(3-(5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide
• SR-01000941568
• N-(3-{[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl}-2,4-difluorophenyl)propane-1-sulfonamide
• Zelboraf (TN)
• C23H18ClF2N3O3S
• BDBM50396483
• VEMURAFENIB [INN]
• N-{3-[5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl]-2,4-difluorophenyl}propane-1-sulfonamide
• HMS3654P09
• Ro 51-85426
• N-(3-(5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide

• Inchi： 1S/C23H18ClF2N3O3S/c1-2-9-33(31,32)29-19-8-7-18(25)20(21(19)26)22(30)17-12-28-23-16(17)10-14(11-27-23)13-3-5-15(24)6-4-13/h3-8,10-12,29H,2,9H2,1H3,(H,27,28)
• InChI Key： GPXBXXGIAQBQNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C2C(=C1)C(=CN2)C(C1=C(C=CC(=C1F)NS(CCC)(=O)=O)F)=O

Computed Properties

• Exact Mass: 489.0725466g/mol
• Monoisotopic Mass: 489.0725466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 100Ų